WK-X-34
WK-X-34
WK-X-34 is inhibitor of P-glycoprotein and Breast Cancer Resistance Protein (BCRP).
Brand Name:
Vulcanchem
CAS No.:
908859-10-9
VCID:
VC0547183
InChI:
InChI=1S/C35H37N3O6/c1-41-30-14-11-25(20-31(30)42-2)34(39)37-29-8-6-5-7-28(29)35(40)36-27-12-9-23(10-13-27)15-17-38-18-16-24-19-32(43-3)33(44-4)21-26(24)22-38/h5-14,19-21H,15-18,22H2,1-4H3,(H,36,40)(H,37,39)
SMILES:
COC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NC3=CC=C(C=C3)CCN4CCC5=CC(=C(C=C5C4)OC)OC)OC
Molecular Formula:
C35H37N3O6
Molecular Weight:
595.7 g/mol
WK-X-34
CAS No.: 908859-10-9
Cat. No.: VC0547183
Molecular Formula: C35H37N3O6
Molecular Weight: 595.7 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | WK-X-34 is inhibitor of P-glycoprotein and Breast Cancer Resistance Protein (BCRP). |
|---|---|
| CAS No. | 908859-10-9 |
| Molecular Formula | C35H37N3O6 |
| Molecular Weight | 595.7 g/mol |
| IUPAC Name | N-[2-[[4-[2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]phenyl]carbamoyl]phenyl]-3,4-dimethoxybenzamide |
| Standard InChI | InChI=1S/C35H37N3O6/c1-41-30-14-11-25(20-31(30)42-2)34(39)37-29-8-6-5-7-28(29)35(40)36-27-12-9-23(10-13-27)15-17-38-18-16-24-19-32(43-3)33(44-4)21-26(24)22-38/h5-14,19-21H,15-18,22H2,1-4H3,(H,36,40)(H,37,39) |
| Standard InChI Key | WKEBQZAUNGERGA-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NC3=CC=C(C=C3)CCN4CCC5=CC(=C(C=C5C4)OC)OC)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NC3=CC=C(C=C3)CCN4CCC5=CC(=C(C=C5C4)OC)OC)OC |
| Appearance | Solid powder |
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